Cas no 38334-94-0 (N-carbamothioyl-4-chlorobenzamide)
38334-94-0 structure
Product Name:N-carbamothioyl-4-chlorobenzamide
CAS No:38334-94-0
MF:C8H7ClN2OS
MW:214.671979188919
CID:1489118
PubChem ID:4638149
Update Time:2025-04-21
N-carbamothioyl-4-chlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-carbamothioyl-4-chlorobenzamide
- CTK1C5586
- NCIOpen2_003294
- N-carbamothioyl-4-chloro-benzamide
- T5343810
- NSC69213
- N-p-Chlorbenzoyl-thioharnstoff
- HMS1781P10
- (4-chloro-benzoyl)-thiourea
- N-p-Chlorbenzoylthioharnstoff
- AC1NE88G
- CTK1C5586; NCIOpen2_003294; N-carbamothioyl-4-chloro-benzamide; T5343810; NSC69213; N-p-Chlorbenzoyl-thioharnstoff; HMS1781P10; (4-chloro-benzoyl)-thiourea; N-p-Chlorbenzoylthioharnstoff; AC1NE88G;
- 38334-94-0
- CS-0293890
- NSC-69213
- AKOS034636949
- SR-01000066106
- Z85924860
- p-Chlorbenzoylthioharnstoffe
- SR-01000066106-1
- SCHEMBL23652565
- DTXSID10405067
-
- Inchi: 1S/C8H7ClN2OS/c9-6-3-1-5(2-4-6)7(12)11-8(10)13/h1-4H,(H3,10,11,12,13)
- InChI Key: HKXSNSCCTAFKQP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(NC(N)=S)=O)=CC=1
Computed Properties
- Exact Mass: 213.99691
- Monoisotopic Mass: 213.9967617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 55.12
- LogP: 2.40460
N-carbamothioyl-4-chlorobenzamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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